Cas no 62935-33-5 (2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester)
62935-33-5 structure
Product Name:2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester
CAS No:62935-33-5
MF:C7H7F3O3
MW:196.123893022537
CID:428628
PubChem ID:71381793
Update Time:2025-04-19
2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester
- propyl 3-oxo-2-(trifluoromethyl)prop-2-enoate
- 62935-33-5
- DTXSID90804216
-
- Inchi: 1S/C7H7F3O3/c1-2-3-13-6(12)5(4-11)7(8,9)10/h2-3H2,1H3
- InChI Key: CHBZUSCNAYXBAZ-UHFFFAOYSA-N
- SMILES: FC(C(=C=O)C(=O)OCCC)(F)F
Computed Properties
- Exact Mass: 196.03471
- Monoisotopic Mass: 196.03472857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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